Cas no 854916-80-6 (2-(3-methylcyclopentylidene)acetic acid)

• Product Name: 2-(3-methylcyclopentylidene)acetic acid
• CAS No: 854916-80-6
• CID: 4660616
• PubChem ID: 55302517
• Update Time: 2025-10-24

2-(3-methylcyclopentylidene)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylcyclopentylidene)acetic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-(3-methylcyclopentylidene)acetic acid

2-(3-Methylcyclopentylidene)Acetic Acid: A Comprehensive Overview

The compound with CAS No. 854916-80-6, commonly referred to as 2-(3-methylcyclopentylidene)acetic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

The molecular structure of 2-(3-methylcyclopentylidene)acetic acid is characterized by a cyclopentane ring substituted with a methyl group at the 3-position and an acetic acid moiety attached via a double bond. This arrangement imparts the molecule with distinct electronic and steric properties, making it suitable for a wide range of applications. Recent studies have highlighted its role in the development of novel materials and pharmaceutical agents.

One of the most notable aspects of 2-(3-methylcyclopentylidene)acetic acid is its versatility in chemical synthesis. Researchers have explored various methods to synthesize this compound, including catalytic hydrogenation and cross-coupling reactions. These methods have been optimized to enhance yield and purity, ensuring that the compound can be produced on an industrial scale. The use of green chemistry principles in these processes has also been a focal point of recent investigations.

The properties of 2-(3-methylcyclopentylidene)acetic acid make it an attractive candidate for applications in the pharmaceutical industry. For instance, its ability to form stable complexes with metal ions has been leveraged in the development of new drug delivery systems. Additionally, its role as a precursor in the synthesis of bioactive compounds has been extensively studied. Recent findings suggest that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities.

In the field of materials science, 2-(3-methylcyclopentylidene)acetic acid has been utilized as a building block for the creation of advanced polymers and composites. Its ability to undergo polymerization under mild conditions has made it a valuable component in the development of high-performance materials. Furthermore, its compatibility with various functional groups allows for tailored modifications to suit specific applications.

The environmental impact of 2-(3-methylcyclopentylidene)acetic acid has also been a subject of recent research. Studies have shown that it can be biodegraded under certain conditions, reducing its ecological footprint. This property is particularly important given the increasing emphasis on sustainable practices across industries.

In conclusion, 2-(3-methylcyclopentylidene)acetic acid (CAS No. 854916-80-6) is a multifaceted compound with a wide range of applications. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a key player in various fields. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.